Cas no 688020-71-5 (BENZALDEHYDE, 4-AMINO-3-BROMO-5-(TRIFLUOROMETHYL)-)

• Product Name: BENZALDEHYDE, 4-AMINO-3-BROMO-5-(TRIFLUOROMETHYL)-
• CAS No: 688020-71-5
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 3350133
• PubChem ID: 85968144
• Update Time: 2025-04-21

BENZALDEHYDE, 4-AMINO-3-BROMO-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 4-AMINO-3-BROMO-5-(TRIFLUOROMETHYL)-
• 4-Amino-3-bromo-5-trifluoromethyl-benzaldehyde
• 4-Amino-3-bromo-5-(trifluoromethyl)benzaldehyde
• ZNEYLAURLZUEMP-UHFFFAOYSA-N
• SCHEMBL3309062
• DB-396410
• 688020-71-5

• Inchi： 1S/C8H5BrF3NO/c9-6-2-4(3-14)1-5(7(6)13)8(10,11)12/h1-3H,13H2
• InChI Key： ZNEYLAURLZUEMP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=C(N)C(Br)=C1

Computed Properties

• Exact Mass: 266.95066Da
• Monoisotopic Mass: 266.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų